2-({[3-(methylthio)phenyl]amino}carbonyl)cyclohexanecarboxylic acid

• IUPAC Name: 2-[(3-methylsulfanylphenyl)carbamoyl]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C15H19NO3S/c1-20-11-6-4-5-10(9-11)16-14(17)12-7-2-3-8-13(12)15(18)19/h4-6,9,12-13H,2-3,7-8H2,1H3,(H,16,17)(H,18,19)
• InChI Key: BOOPAZVCCLLOFC-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)C2CCCCC2C(=O)O
• Molecular Formula: C15H19NO3S
• Molecular Weight: 293.4 g/mol

Description

2-({[3-(methylthio)phenyl]amino}carbonyl)cyclohexanecarboxylic acid, also known as MCC-555, is a chemical compound that has been widely studied for its potential use in scientific research. It belongs to the class of cyclohexanecarboxylic acid derivatives and has a molecular formula of C18H23NO3S.

Mechanism of Action

The exact mechanism of action of 2-({[3-(methylthio)phenyl]amino}carbonyl)cyclohexanecarboxylic acid is not fully understood, but it is believed to work by inhibiting the production of pro-inflammatory cytokines and chemokines. It may also act on the central nervous system to reduce pain and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 2-({[3-(methylthio)phenyl]amino}carbonyl)cyclohexanecarboxylic acid can reduce inflammation and pain in animal models. It has also been shown to have antioxidant properties and may protect against oxidative stress. Additionally, 2-({[3-(methylthio)phenyl]amino}carbonyl)cyclohexanecarboxylic acid has been shown to have a low toxicity profile, making it a safe candidate for further research.

Advantages and Limitations for Lab Experiments

One advantage of 2-({[3-(methylthio)phenyl]amino}carbonyl)cyclohexanecarboxylic acid is its low toxicity profile, which makes it a safe candidate for further research. However, one limitation is that its exact mechanism of action is not fully understood, which may make it difficult to design experiments to test its efficacy.

Future Directions

There are several future directions for research on 2-({[3-(methylthio)phenyl]amino}carbonyl)cyclohexanecarboxylic acid. One area of focus could be on its potential use in cancer research, as it has been shown to have anti-inflammatory effects and may help to reduce tumor growth. Another area of focus could be on its potential use in pain management, as it has been shown to have analgesic effects in animal models. Additionally, further research could be done to better understand its mechanism of action and to identify potential drug targets.

Synthesis Methods

2-({[3-(methylthio)phenyl]amino}carbonyl)cyclohexanecarboxylic acid can be synthesized through a multistep process involving the reaction of 3-(methylthio)aniline with cyclohexanone followed by the addition of a carboxylic acid derivative. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

2-({[3-(methylthio)phenyl]amino}carbonyl)cyclohexanecarboxylic acid has been studied for its potential use in various scientific research applications, including cancer research, inflammation, and pain management. It has been shown to have anti-inflammatory and analgesic effects in animal models, making it a promising candidate for further research.